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Compound of Interest

Compound Name: 1-(Benzylamino)propan-2-ol

Cat. No.: B1329705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-
(Benzylamino)propan-2-ol in various organic solvents. Due to the limited availability of

precise quantitative data in publicly accessible literature, this guide combines qualitative

assessments based on the behavior of structurally similar compounds with detailed

experimental protocols for determining precise solubility values.

Introduction to 1-(Benzylamino)propan-2-ol
1-(Benzylamino)propan-2-ol is a secondary amine and a propanolamine derivative. Its

chemical structure, featuring both a hydrophilic alcohol group and a secondary amine,

alongside a lipophilic benzyl group, suggests a versatile solubility profile. The presence of

hydrogen bond donors (-OH and -NH) and acceptors (O and N) indicates its potential for

miscibility with polar solvents.

Solubility Data
A thorough review of scientific literature and chemical databases did not yield specific

quantitative solubility data for 1-(Benzylamino)propan-2-ol. However, based on the properties

of structurally analogous compounds such as N-benzylethanolamine and 2-amino-1-

phenylethanol, a qualitative solubility profile can be inferred. These similar compounds are

reported to be soluble in water and various organic solvents, particularly polar ones like ethanol
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and methanol.[1] Therefore, 1-(Benzylamino)propan-2-ol is expected to exhibit good solubility

in polar organic solvents.

For research and development purposes, it is crucial to experimentally determine the

quantitative solubility in the specific solvents relevant to the intended application. The following

table provides a framework for recording such experimental data.

Table 1: Experimentally Determined Solubility of 1-(Benzylamino)propan-2-ol

Solvent
Chemical
Formula

Polarity Index
Solubility (
g/100 mL) at
25°C

Observations

Methanol CH₃OH 5.1
Data not

available

Expected to be

soluble

Ethanol C₂H₅OH 4.3
Data not

available

Expected to be

soluble

Acetone C₃H₆O 4.3
Data not

available

Expected to be

soluble

Dichloromethane CH₂Cl₂ 3.1
Data not

available

Expected to be

soluble

Ethyl Acetate C₄H₈O₂ 4.4
Data not

available

Expected to be

moderately

soluble

Toluene C₇H₈ 2.4
Data not

available

Expected to have

lower solubility

Experimental Protocol for Solubility Determination
The following protocol details the widely accepted "shake-flask" method for determining the

thermodynamic solubility of a compound in a given solvent.[2][3][4]

Objective: To determine the saturation solubility of 1-(Benzylamino)propan-2-ol in a selected

organic solvent at a specific temperature (e.g., 25°C).
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Materials:

1-(Benzylamino)propan-2-ol (solid or liquid)

Selected organic solvent (analytical grade)

Volumetric flasks

Screw-cap vials or flasks

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Syringe filters (e.g., 0.45 µm PTFE)

Syringes

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Pipettes and other standard laboratory glassware

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of 1-(Benzylamino)propan-2-ol to a screw-cap vial. The excess

solid/liquid should be visually apparent.

Add a known volume of the selected organic solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in an orbital shaker or on a magnetic stirrer in a temperature-controlled

environment (e.g., 25°C ± 0.5°C).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1329705?utm_src=pdf-body
https://www.benchchem.com/product/b1329705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24 to 72

hours). A preliminary time-course study can determine the minimum time to reach

equilibrium.

Sample Collection and Preparation:

After equilibration, allow the vial to stand undisturbed for at least 24 hours in the same

temperature-controlled environment to allow undissolved solute to settle.

Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved microparticles.

Analysis:

Prepare a series of standard solutions of 1-(Benzylamino)propan-2-ol of known

concentrations in the same solvent.

Analyze the filtered sample and the standard solutions using a suitable analytical method

(e.g., HPLC or UV-Vis spectrophotometry) to determine the concentration of the solute in

the saturated solution.

Generate a calibration curve from the standard solutions to accurately quantify the

concentration in the experimental sample.

Data Reporting:

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Start: Define Compound and Solvent

Add excess compound to a known volume of solvent

Equilibrate at constant temperature with agitation (24-72h)

Allow undissolved solid to settle

Withdraw and filter supernatant

Analyze filtered sample and standards (e.g., HPLC, UV-Vis)

Prepare standard solutions of known concentrations

Generate calibration curve

Calculate concentration of saturated solution

End: Report solubility data

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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This guide provides a foundational understanding of the solubility of 1-(Benzylamino)propan-
2-ol and a practical framework for its experimental determination. For any application in

research or drug development, it is imperative to obtain precise, quantitative solubility data

through the experimental protocols outlined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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